Cas no 1159814-51-3 (4-Hydroxy-2-(4-methylphenyl)pyridine)

• Product Name: 4-Hydroxy-2-(4-methylphenyl)pyridine
• CAS No: 1159814-51-3
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 2613903
• Update Time: 2025-06-10

4-Hydroxy-2-(4-methylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-1H-pyridin-4-one
• 4-HYDROXY-2-(4-METHYLPHENYL)PYRIDINE
• 2-(4-Methylphenyl)pyridin-4(1H)-one
• 4-Hydroxy-2-(4-methylphenyl)pyridine

• Inchi： 1S/C12H11NO/c1-9-2-4-10(5-3-9)12-8-11(14)6-7-13-12/h2-8H,1H3,(H,13,14)
• InChI Key： JJHFBXTVKILZHF-UHFFFAOYSA-N
• SMILES： O=C1C=CNC(=C1)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 283
• Topological Polar Surface Area: 29.1

Additional information on 4-Hydroxy-2-(4-methylphenyl)pyridine

4-Hydroxy-2-(4-methylphenyl)pyridine: A Comprehensive Overview of CAS No. 1159814-51-3

4-Hydroxy-2-(4-methylphenyl)pyridine (CAS No. 1159814-51-3) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of a pyridine ring substituted with a hydroxyl group and a 4-methylphenyl group. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable compound for both academic research and industrial applications.

The molecular formula of 4-Hydroxy-2-(4-methylphenyl)pyridine is C₁₂H₁₃NO, and its molecular weight is approximately 187.23 g/mol. The compound is typically a white to off-white solid at room temperature and exhibits good solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 90 to 93°C, and it has a boiling point of around 300°C at atmospheric pressure.

In the realm of pharmaceutical research, 4-Hydroxy-2-(4-methylphenyl)pyridine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-Hydroxy-2-(4-methylphenyl)pyridine has also been investigated for its neuroprotective effects. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that the compound can effectively reduce oxidative stress and protect neuronal cells from damage induced by reactive oxygen species (ROS). This neuroprotective activity makes it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In the field of materials science, 4-Hydroxy-2-(4-methylphenyl)pyridine has been utilized as a building block for the synthesis of advanced functional materials. Its unique electronic properties make it suitable for applications in organic electronics, particularly in the development of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Studies have shown that derivatives of this compound can enhance the efficiency and stability of these devices, making them more viable for commercial applications.

The synthetic accessibility of 4-Hydroxy-2-(4-methylphenyl)pyridine has also contributed to its popularity in chemical research. Various synthetic routes have been developed to produce this compound efficiently on both laboratory and industrial scales. One common method involves the reaction of 2-chloro-4-hydroxypyridine with p-tolylboronic acid under palladium catalysis. This approach not only provides high yields but also allows for easy modification of the molecule through further functionalization steps.

In addition to its direct applications, 4-Hydroxy-2-(4-methylphenyl)pyridine serves as an important intermediate in the synthesis of other valuable compounds. For instance, it can be used as a starting material for the preparation of various pyridine derivatives with different substituents on the aromatic ring or pyridine nucleus. These derivatives often exhibit enhanced biological activities or improved material properties, further expanding the utility of this versatile compound.

The safety profile of 4-Hydroxy-2-(4-methylphenyl)pyridine is an important consideration for both researchers and industrial users. While it is generally considered safe when handled properly, standard precautions should be taken to avoid exposure to skin or inhalation. The compound should be stored in a cool, dry place away from incompatible substances such as strong acids or oxidizers.

In conclusion, 4-Hydroxy-2-(4-methylphenyl)pyridine (CAS No. 1159814-51-3) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and favorable properties make it an attractive target for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing various scientific fields.